Cas no 2165772-42-7 (2-{(3R,4S)-4-hydroxyoxolan-3-ylamino}propane-1,3-diol)

• Product Name: 2-{(3R,4S)-4-hydroxyoxolan-3-ylamino}propane-1,3-diol
• CAS No: 2165772-42-7
• MF: C₇H₁₅NO₄
• MW: 177.198302507401
• CID: 6167597
• PubChem ID: 126846668
• Update Time: 2025-07-02

2-{(3R,4S)-4-hydroxyoxolan-3-ylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-{(3R,4S)-4-hydroxyoxolan-3-ylamino}propane-1,3-diol
• F6545-4940
• AKOS040823340
• 2-{[(3R,4S)-4-hydroxyoxolan-3-yl]amino}propane-1,3-diol
• 2165772-42-7

• Inchi： 1S/C7H15NO4/c9-1-5(2-10)8-6-3-12-4-7(6)11/h5-11H,1-4H2/t6-,7-/m1/s1
• InChI Key： ZBRFLLFVNOUIGJ-RNFRBKRXSA-N
• SMILES： O1C[C@H]([C@@H](C1)NC(CO)CO)O

Computed Properties

• Exact Mass: 177.10010796g/mol
• Monoisotopic Mass: 177.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 82Ų

Additional information on 2-{(3R,4S)-4-hydroxyoxolan-3-ylamino}propane-1,3-diol

Comprehensive Overview of 2-{(3R,4S)-4-hydroxyoxolan-3-ylamino}propane-1,3-diol (CAS No. 2165772-42-7): Properties, Applications, and Research Insights

The compound 2-{(3R,4S)-4-hydroxyoxolan-3-ylamino}propane-1,3-diol (CAS No. 2165772-42-7) is a chiral derivative of propane-1,3-diol, featuring a unique hydroxyoxolane (tetrahydrofuran) moiety. Its molecular structure combines a hydroxyl group and an amino linkage within a cyclic ether framework, making it a versatile intermediate in pharmaceutical and biochemical research. The stereochemistry (3R,4S) further enhances its specificity in drug design, particularly in targeting enzymes or receptors with high enantioselectivity.

Recent studies highlight the growing interest in chiral building blocks like 2-{(3R,4S)-4-hydroxyoxolan-3-ylamino}propane-1,3-diol for applications in asymmetric synthesis and glycomimetics. Researchers are exploring its potential in designing glycosidase inhibitors, a hot topic due to their relevance in diabetes and viral infection therapies. The compound’s polyol structure also aligns with trends in green chemistry, as it can be derived from renewable resources, addressing sustainability concerns in the chemical industry.

From a synthetic perspective, the hydroxyoxolan-3-ylamino group offers reactivity for N-functionalization or O-derivatization, enabling diverse modifications. This flexibility is crucial for developing prodrugs or bioconjugates, areas frequently searched in academic and industrial databases. Computational modeling studies (e.g., molecular docking) often feature such scaffolds to predict binding affinities, reflecting the intersection of AI-driven drug discovery and traditional medicinal chemistry.

Analytical characterization of CAS No. 2165772-42-7 typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry, ensuring high purity for research use. These methods are frequently queried by chemists troubleshooting synthesis or purification protocols. Notably, the compound’s stability under physiological conditions (pH-dependent hydrolysis) is a key consideration for formulation scientists, another trending search topic in pharmaceutical forums.

In conclusion, 2-{(3R,4S)-4-hydroxyoxolan-3-ylamino}propane-1,3-diol exemplifies the innovation in small-molecule therapeutics and catalysis. Its dual functionality as a hydrogen-bond donor/acceptor positions it as a valuable tool in addressing current challenges like drug resistance and biocompatible material design. As the demand for stereochemically pure compounds rises, this molecule’s role in cutting-edge research is poised to expand.